Cas no 1692067-32-5 (1-(1-methylcyclohexyl)prop-2-en-1-ol)

• Product Name: 1-(1-methylcyclohexyl)prop-2-en-1-ol
• CAS No: 1692067-32-5
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 6177466
• PubChem ID: 91145514
• Update Time: 2025-10-28

1-(1-methylcyclohexyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-methylcyclohexyl)prop-2-en-1-ol
• EN300-1843611
• 1692067-32-5

• Inchi： 1S/C10H18O/c1-3-9(11)10(2)7-5-4-6-8-10/h3,9,11H,1,4-8H2,2H3
• InChI Key： ZBGACRSCECWSKW-UHFFFAOYSA-N
• SMILES： OC(C=C)C1(C)CCCCC1

Computed Properties

• Exact Mass: 154.135765193g/mol
• Monoisotopic Mass: 154.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 1-(1-methylcyclohexyl)prop-2-en-1-ol

Comprehensive Overview of 1-(1-methylcyclohexyl)prop-2-en-1-ol (CAS No. 1692067-32-5): Properties, Applications, and Industry Insights

1-(1-methylcyclohexyl)prop-2-en-1-ol (CAS No. 1692067-32-5) is a specialized organic compound gaining traction in synthetic chemistry and material science due to its unique structural features. This tertiary alcohol, featuring a methylcyclohexyl backbone and an allylic hydroxyl group, serves as a versatile intermediate for fragrances, polymer modifiers, and pharmaceutical precursors. Its sterically hindered design enhances stability, making it valuable for controlled reactions in green chemistry initiatives.

Recent trends highlight growing interest in sustainable synthesis of compounds like 1-(1-methylcyclohexyl)prop-2-en-1-ol, driven by demand for bio-based materials. Researchers are exploring its potential in UV-curable resins and low-VOC formulations, aligning with global environmental regulations. The compound’s CAS No. 1692067-32-5 frequently appears in patent filings for high-performance coatings, reflecting industrial relevance.

Analytical studies reveal key physicochemical properties: a molecular weight of 168.28 g/mol, moderate hydrophobicity (logP ~2.8), and thermal stability up to 180°C. These traits enable applications in flavor enhancers and nonionic surfactants. Notably, its cyclopropyl-allyl alcohol derivative variants are investigated for chiral auxiliaries in asymmetric synthesis—a hot topic in medicinal chemistry forums.

From an SEO perspective, queries like "1-(1-methylcyclohexyl)prop-2-en-1-ol solubility" or "CAS 1692067-32-5 suppliers" indicate commercial interest. Manufacturers emphasize >98% purity grades for R&D, while regulatory databases confirm its non-hazardous status under standard handling. Innovations include microencapsulation techniques to improve its slow-release functionality in agrochemicals.

Emerging studies link this compound to biodegradable plasticizers, addressing microplastic concerns. Its low ecotoxicity profile makes it a candidate for cosmetic emulsifiers, with patents citing improved emulsion stability. The methylcyclohexyl moiety contributes to lipid solubility, expanding utility in transdermal drug delivery systems—a trending focus in dermatopharmacology.

In conclusion, 1-(1-methylcyclohexyl)prop-2-en-1-ol exemplifies how niche intermediates bridge academic research and industrial innovation. With advancing catalytic methods (e.g., enzymatic hydroxylation), its production efficiency may increase, potentially reducing costs for specialty chemical applications. Ongoing research into its structure-activity relationships promises further diversification across sectors.